Cas no 95306-94-8 (4-Formyl-2,6-dimethylphenyl acetate)

• Product Name: 4-Formyl-2,6-dimethylphenyl acetate
• CAS No: 95306-94-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD08753030
• CID: 891781
• PubChem ID: 13296939
• Update Time: 2025-05-19

4-Formyl-2,6-dimethylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2,6-dimethylphenyl acetate
• (4-formyl-2,6-dimethylphenyl) acetate
• CHEMBRDG-BB 9072034
• 4-acetoxy-3,5-dimethyl-benzaldehyde
• 95306-94-8
• AKOS006242757
• SCHEMBL2392665
• F78621
• MFCD08753030
• DTXSID40535467
• 4-Formyl-2,6-dimethylphenylacetate

• MDL： MFCD08753030
• Inchi： 1S/C11H12O3/c1-7-4-10(6-12)5-8(2)11(7)14-9(3)13/h4-6H,1-3H3
• InChI Key： TVTIBBMRARODJH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.04120

Additional information on 4-Formyl-2,6-dimethylphenyl acetate

Professional Introduction to 4-Formyl-2,6-dimethylphenyl acetate (CAS No. 95306-94-8)

4-Formyl-2,6-dimethylphenyl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 95306-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a unique structural motif with an acetyl group attached to a formyl-substituted dimethylbenzene ring, exhibits versatile reactivity that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 4-formyl-2,6-dimethylphenyl acetate consists of a phenolic core with two methyl substituents at the 2 and 6 positions, and a formyl group (-CHO) at the 4 position. The presence of the formyl group enhances its utility as a synthetic precursor, enabling participation in condensation reactions such as Schiff base formation, which is pivotal in the development of coordination complexes and heterocyclic compounds. Additionally, the acetyl group provides an anchoring point for further functionalization via ester hydrolysis or transesterification reactions.

In recent years, 4-formyl-2,6-dimethylphenyl acetate has been explored in the context of drug discovery and medicinal chemistry. Its structural features make it a promising candidate for designing novel therapeutic agents targeting various disease pathways. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The dimethylphenyl ring can serve as a pharmacophore that interacts with biological targets, while the formyl group allows for further derivatization to optimize pharmacokinetic and pharmacodynamic profiles.

One of the most compelling applications of 4-formyl-2,6-dimethylphenyl acetate lies in its role as a key intermediate in the synthesis of complex natural products and drug molecules. Researchers have leveraged its reactivity to construct intricate scaffolds found in bioactive compounds. For example, recent studies have demonstrated its utility in generating substituted chromenones and flavonoids, which are known for their broad spectrum of biological activities. The ability to introduce diverse functional groups into these derivatives opens up avenues for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

The synthesis of 4-formyl-2,6-dimethylphenyl acetate typically involves multi-step organic transformations starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and regioselectivity. These synthetic routes highlight the compound's significance as a building block in modern chemical synthesis.

From an industrial perspective, 4-formyl-2,6-dimethylphenyl acetate holds promise for scaling up production to meet the demands of pharmaceutical research and development. Its stability under standard storage conditions and compatibility with various reaction conditions make it a practical choice for both academic laboratories and industrial settings. Furthermore, ongoing research into green chemistry principles has prompted investigations into more sustainable synthetic routes for this compound, aligning with global efforts to minimize environmental impact.

The exploration of 4-formyl-2,6-dimethylphenyl acetate extends beyond classical pharmaceutical applications into emerging fields such as materials science and agrochemicals. Its unique structural features allow for modifications that yield materials with tailored properties, such as photoactive compounds or specialty polymers. In agrochemistry, derivatives of this compound have shown promise as intermediates for developing novel pesticides with improved environmental profiles.

In conclusion,4-formyl-2,6-dimethylphenyl acetate (CAS No. 95306-94-8) represents a versatile and highly valuable compound in contemporary chemical research. Its broad applicability across multiple domains underscores its importance as a synthetic intermediate and potential therapeutic agent. As scientific understanding advances，the utility of this compound is expected to expand，further solidifying its role in shaping future innovations in chemistry and medicine.